Cas no 77479-01-7 (2,5-Pyrazinedipropanoic Acid Dimethyl Ester)

• Product Name: 2,5-Pyrazinedipropanoic Acid Dimethyl Ester
• CAS No: 77479-01-7
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 829362
• Update Time: 2025-10-05

2,5-Pyrazinedipropanoic Acid Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl-3-[5-(2-methoxycarbonylethyl)pyrazin-2-yl]propionate
• DIMETHYL 3,3'-(PYRAZINE-2,5-DIYL)DIPROPANOATE
• AC1LCTHC
• AK-94332
• AM806624
• ANW-52898
• BD231676
• CTK8B6181
• Propanoic acid, 3-[5-(3-methoxy-3-oxopropyl)-2-pyrazinyl]-, methyl ester
• 2,5-Pyrazinedipropanoic Acid Dimethyl Ester

• Inchi： 1S/C12H16N2O4/c1-17-11(15)5-3-9-7-14-10(8-13-9)4-6-12(16)18-2/h7-8H,3-6H2,1-2H3
• InChI Key： CAVDNRICPLKYEH-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=NC(=CN=1)CCC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8

Additional information on 2,5-Pyrazinedipropanoic Acid Dimethyl Ester

Recent Advances in the Study of 2,5-Pyrazinedipropanoic Acid Dimethyl Ester (CAS: 77479-01-7)

The compound 2,5-Pyrazinedipropanoic Acid Dimethyl Ester (CAS: 77479-01-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2,5-Pyrazinedipropanoic Acid Dimethyl Ester as a versatile intermediate in the synthesis of heterocyclic compounds, which are crucial in the development of novel pharmaceuticals. Its pyrazine core structure offers a scaffold for the design of molecules with diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic hydrogenation, to optimize the production of this compound with high yield and purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 2,5-Pyrazinedipropanoic Acid Dimethyl Ester exhibit promising inhibitory effects against specific enzymes involved in disease pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against tyrosine kinases, which are implicated in various cancers. These findings suggest that further exploration of this chemical scaffold could lead to the development of targeted therapies for oncology.

Moreover, the pharmacokinetic properties of 2,5-Pyrazinedipropanoic Acid Dimethyl Ester and its derivatives have been investigated to assess their suitability as drug candidates. Studies have indicated that these compounds possess favorable absorption and distribution profiles, although further optimization may be required to enhance metabolic stability and reduce potential toxicity. Computational modeling and molecular docking studies have also been employed to predict the binding interactions of these compounds with target proteins, providing valuable insights for structure-activity relationship (SAR) analysis.

In conclusion, the ongoing research on 2,5-Pyrazinedipropanoic Acid Dimethyl Ester (CAS: 77479-01-7) underscores its potential as a key building block in medicinal chemistry. The compound's structural versatility and promising biological activities make it a valuable candidate for further investigation in drug discovery programs. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in preclinical models. This briefing serves as a timely update for researchers and industry professionals interested in the latest developments surrounding this compound.